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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for L-
Alaninol ((S)-2-aminopropan-1-ol), a valuable chiral building block in pharmaceutical
synthesis. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) data, along with standardized experimental protocols for data
acquisition.

Spectroscopic Data Summary

The structural and electronic environment of L-Alaninol gives rise to a distinct spectroscopic
fingerprint. The quantitative data from *H NMR, 13C NMR, IR, and MS analyses are
summarized below for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of L-
Alaninol.

Table 1: *H NMR Spectroscopic Data for L-Alaninol
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment
3.53 dd J=10.3,4.0 Ha (CH2)
3.24 dd J=103,7.4 Hb (CH-2)
3.00 m - CH

2.53 brs - NH2, OH
1.05 d J=6.3 CHs

Solvent: CDClIs,
Instrument Frequency:
90 MHz. Data sourced

from ChemicalBook.

[1]

Table 2: 13C NMR Spectroscopic Data for L-Alaninol

Chemical Shift (8) ppm Assighment
67.8 CH2
51.5 CH
17.5 CHs

Solvent: CDCIs, Instrument Frequency: 22.5

MHz. Note: Specific peak data is not

consistently available across public databases;

these are representative values.

Infrared (IR) Spectroscopy Data

IR spectroscopy identifies the functional groups present in L-Alaninol based on their

vibrational frequencies. L-Alaninol is a viscous liquid, and spectra are often acquired neat

(without solvent).

Table 3: FT-IR Peak Assignments for L-Alaninol
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Wavenumber (cm~?) Intensity Assignment

3200 - 3600 Strong, Broad O-H and N-H stretching
2850 - 3000 Medium C-H stretching (sp® carbons)
1580 - 1650 Medium N-H bending (scissoring)
1450 - 1470 Medium C-H bending (scissoring)
1370 - 1390 Medium C-H bending (methyl rock)
1000 - 1300 Strong C-0O and C-N stretching

Note: These are typical
absorption ranges for primary
amino alcohols. The
broadness of the O-H and N-H
bands is due to hydrogen
bonding.

Mass Spectrometry (MS) Data

Mass spectrometry of L-Alaninol provides information on its molecular weight and
fragmentation pattern. The data presented is for DL-Alaninol, which is expected to have an
identical fragmentation pattern to L-Alaninol.

Table 4. Mass Spectrometry Data for DL-Alaninol
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Possible Fragment

mlz Relative Intensity (%) .
Assignment
75 - [M]* (Molecular lon)
44 100.0 [CH3CHNH_z]*
42 15.1 [C2HaN]*
31 4.2 [CH20H]*
30 4.1 [CH2NH2]*

lonization Method: Electron
lonization (70 eV). Data

sourced from ChemicalBook.

[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducible acquisition of high-quality spectroscopic
data.

NMR Spectroscopy Protocol

e Sample Preparation:
o Weigh approximately 10-20 mg of L-Alaninol into a clean, dry vial.

o Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d,
CDCls).

o Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution
through a pipette with a small cotton or glass wool plug directly into a clean 5 mm NMR
tube.

» Data Acquisition (*H NMR):

o Insert the sample into the NMR spectrometer.
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o Lock the spectrometer onto the deuterium signal of the solvent.
o Shim the magnetic field to achieve optimal homogeneity.

o Acquire the spectrum using standard acquisition parameters for *H NMR. A typical
experiment involves 8-16 scans with a relaxation delay of 1-2 seconds.

» Data Acquisition (**C NMR):
o Using the same sample, switch the spectrometer to the 13C nucleus frequency.
o Acquire the spectrum using a proton-decoupled pulse sequence.

o Alarger number of scans (e.g., 128 or more) and a longer acquisition time will be
necessary due to the lower natural abundance of 13C.

» Data Processing:
o Apply Fourier transformation to the acquired Free Induction Decay (FID).
o Phase the resulting spectrum and perform baseline correction.

o Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCls at 7.26 ppm
for 1H and 77.16 ppm for 13C) or an internal standard like Tetramethylsilane (TMS).

o Integrate the peaks in the *H NMR spectrum and identify multiplicities and coupling
constants.

FT-IR Spectroscopy Protocol

e Sample Preparation:

o As L-Alaninol is a viscous liquid, the Attenuated Total Reflectance (ATR) technique is
often preferred.

o Place a small drop of neat L-Alaninol directly onto the ATR crystal (e.g., diamond or
germanium). Ensure the crystal surface is fully covered.
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o Alternatively, for transmission spectroscopy, a thin film of the liquid can be pressed
between two salt plates (e.g., NaCl or KBr).

o Data Acquisition:

o Place the ATR accessory or the salt plates into the sample compartment of the FT-IR
spectrometer.

o Acquire a background spectrum of the empty ATR crystal or clean salt plates. This will be
automatically subtracted from the sample spectrum.

o Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-
to-noise ratio over a range of 4000-400 cm~1.

» Data Processing:

o The resulting spectrum is typically plotted as percent transmittance versus wavenumber
(cm™2).

o Identify and label the wavenumbers of significant absorption bands.

Mass Spectrometry (GC-MS) Protocol

e Sample Preparation:

o Prepare a dilute solution of L-Alaninol in a volatile organic solvent such as methanol or
dichloromethane (e.g., 1 mg/mL).

» Data Acquisition:
o Gas Chromatography (GC):
» |njector Temperature: 250 °C.
= Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

= Oven Temperature Program: Hold at 50 °C for 2 minutes, then ramp to 250 °C at a rate
of 10 °C/min.
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= Injection Volume: 1 pL.

o Mass Spectrometry (MS):

lonization Mode: Electron lonization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 30-200.

lon Source Temperature: 230 °C.

» Data Processing:
o Analyze the total ion chromatogram (TIC) to identify the retention time of L-Alaninol.
o Extract the mass spectrum corresponding to the chromatographic peak.

o Identify the molecular ion peak and major fragment ions. Compare the fragmentation
pattern with spectral libraries for confirmation.

Visualization of Spectroscopic Workflow

The logical flow from sample preparation to final structural confirmation is a critical aspect of
spectroscopic analysis. The following diagram illustrates this general workflow.

Caption: Workflow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of L-Alaninol: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674331#spectroscopic-data-of-l-alaninol-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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